5-Dehydro Tolvaptan
5-Dehydro Tolvaptan
Brand Name:
Vulcanchem
CAS No.:
137973-76-3
VCID:
VC0041179
InChI:
InChI=1S/C26H23ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15H,5,8,13H2,1-2H3,(H,28,31)
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(=O)C4=C3C=CC(=C4)Cl)C
Molecular Formula:
C26H23ClN2O3
Molecular Weight:
446.9 g/mol
5-Dehydro Tolvaptan
CAS No.: 137973-76-3
Reference Standards
VCID: VC0041179
Molecular Formula: C26H23ClN2O3
Molecular Weight: 446.9 g/mol
| CAS No. | 137973-76-3 |
|---|---|
| Product Name | 5-Dehydro Tolvaptan |
| Molecular Formula | C26H23ClN2O3 |
| Molecular Weight | 446.9 g/mol |
| IUPAC Name | N-[4-(7-chloro-5-oxo-3,4-dihydro-2H-1-benzazepine-1-carbonyl)-3-methylphenyl]-2-methylbenzamide |
| Standard InChI | InChI=1S/C26H23ClN2O3/c1-16-6-3-4-7-20(16)25(31)28-19-10-11-21(17(2)14-19)26(32)29-13-5-8-24(30)22-15-18(27)9-12-23(22)29/h3-4,6-7,9-12,14-15H,5,8,13H2,1-2H3,(H,28,31) |
| Standard InChIKey | VENGMROMZOKURN-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(=O)C4=C3C=CC(=C4)Cl)C |
| Canonical SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCCC(=O)C4=C3C=CC(=C4)Cl)C |
| Appearance | Powder |
| Synonyms | N-[4-[(7-Chloro-2,3,4,5-tetrahydro-5-oxo-1H-1-benzazepin-1-yl)carbonyl]-3-methylphenyl]-2-methylbenzamide; 1H-1-Benzazepine, Benzamide Deriv.; 7-Chloro-1-[2-methyl-4-[(2-methylbenzoyl)amino]benzoyl]-5-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine |
| PubChem Compound | 11362843 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume